N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide

• IUPAC Name: N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C16H23NO3S2/c1-12(2)20-14-5-3-13(4-6-14)15(18)17-9-16(19)10-21-7-8-22-11-16/h3-6,12,19H,7-11H2,1-2H3,(H,17,18)
• InChI Key: ZBHKEUCZCHJKOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2(CSCCSC2)O
• Molecular Formula: C16H23NO3S2
• Molecular Weight: 341.5 g/mol

Description

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide, also known as HDTMA, is a compound that has been gaining attention in scientific research due to its potential applications in various fields. In

Scientific Research Applications

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders such as Alzheimer's disease. In agriculture, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been studied for its ability to enhance plant growth and improve crop yields. In environmental science, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been investigated for its potential use as a water treatment agent.

Mechanism of Action

The mechanism of action of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. In animal studies, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide has also been shown to have good stability and solubility, making it easy to work with. However, one limitation of using N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide in lab experiments is its limited availability, as it is not yet widely used or commercially available.

Future Directions

There are several future directions for research on N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide. One area of interest is its potential use as a therapeutic agent for inflammatory diseases and neurodegenerative disorders. Further studies are needed to elucidate the mechanism of action of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide and to determine its efficacy and safety in animal and human studies. Another area of interest is its potential use in agriculture as a plant growth enhancer and crop yield booster. Further studies are needed to determine the optimal conditions for the use of N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide in agriculture and to assess its impact on the environment. Finally, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide's potential use as a water treatment agent warrants further investigation, particularly in the context of developing countries where access to clean water is limited.

Synthesis Methods

N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide can be synthesized through a multi-step process that involves the reaction of 4-hydroxybenzaldehyde with 1,4-dithiane-2,5-diol to form 4-(1,4-dithiane-2,5-diol)-benzaldehyde. This intermediate is then reacted with 4-bromo-2-propoxyphenylamine to form the final product, N-[(6-Hydroxy-1,4-dithiepan-6-yl)methyl]-4-propan-2-yloxybenzamide.